Sodium tetrachloropalladate

Specification

• CAS No.: 10026-00-3
• Molecular Formula: Cl4Na2Pt
• Molecular Weight: 382.9 g/mol
• IUPAC Name: disodium;tetrachloroplatinum(2-)
• Standard InChI: InChI=1S/4ClH.2Na.Pt/h4*1H;;;/q;;;;2*+1;+2/p-4
• Standard InChI Key: UXSGJRDAUMCHRP-UHFFFAOYSA-J
• SMILES: [Na+].[Na+].[Cl-].[Cl-].[Cl-].[Cl-].[Pt+2]
• Canonical SMILES: [Na+].[Na+].Cl[Pt-2](Cl)(Cl)Cl

Introduction

Sodium tetrachloropalladate is an inorganic compound with the chemical formula Na₂PdCl₄. It is a member of a family of compounds known as chlorometallates, specifically palladium(II) chlorometallates. This compound is notable for its applications in chemical synthesis and as a catalyst, as well as its use in medical diagnostics for palladium allergy testing.

Synthesis

Sodium tetrachloropalladate can be synthesized by reacting palladium(II) chloride (PdCl₂) with sodium chloride (NaCl) in aqueous solution. The reaction is as follows:

$\text{PdCl}_2 + 2\text{NaCl} \rightarrow \text{Na}_2\text{PdCl}_4$

This process exploits the fact that palladium(II) chloride is insoluble in water, whereas sodium tetrachloropalladate is soluble, making it easy to isolate the product.

Chemical Synthesis

Sodium tetrachloropalladate is used as a precursor for the synthesis of palladium complexes, particularly with phosphines. These complexes are valuable in various catalytic reactions.

Medical Applications

It is used as a test salt for diagnosing palladium allergies through patch testing. This application is significant due to the increasing use of palladium in jewelry and other consumer products.

Safety and Handling

Sodium tetrachloropalladate is considered an irritant and should be handled with caution. In case of exposure, it is recommended to rinse the affected area with water and seek medical attention if symptoms persist. It should not be used for household purposes or in food and animal feed.

Research Findings

Recent studies have focused on the catalytic properties of palladium complexes derived from sodium tetrachloropalladate. These complexes are crucial in organic synthesis reactions, such as cross-coupling reactions, which are essential in the production of pharmaceuticals and other organic compounds.